Cas no 736138-32-2 (1,3,2-Dioxaborolane, 2,2'-(cyclohexylidenedi-4,1-phenylene)bis[4,4,5,5-tetramethyl- (9CI))

1,3,2-Dioxaborolane, 2,2'-(cyclohexylidenedi-4,1-phenylene)bis[4,4,5,5-tetramethyl- (9CI) is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its cyclohexylidene-bridged biphenyl structure enhances stability and reactivity, making it suitable for constructing complex organic frameworks. The tetramethyl-substituted dioxaborolane groups improve solubility in organic solvents and facilitate efficient transmetalation. This compound is particularly valuable in pharmaceutical and materials science research, where precise C-C bond formation is critical. Its moisture-resistant properties and consistent performance under mild conditions contribute to its utility in synthetic applications. Proper handling under inert conditions is recommended to maintain integrity.

1,3,2-Dioxaborolane, 2,2'-(cyclohexylidenedi-4,1-phenylene)bis[4,4,5,5-tetramethyl- (9CI) structure

736138-32-2 structure

Product Name:1,3,2-Dioxaborolane, 2,2'-(cyclohexylidenedi-4,1-phenylene)bis[4,4,5,5-tetramethyl- (9CI)

CAS No:736138-32-2

MF:C₃₀H₄₂B₂O₄

MW:488.274089336395

MDL:MFCD34565642

CID:4477770

PubChem ID:89459055

Update Time:2025-10-17

1,3,2-Dioxaborolane, 2,2'-(cyclohexylidenedi-4,1-phenylene)bis[4,4,5,5-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 2,2'-(cyclohexylidenedi-4,1-phenylene)bis[4,4,5,5-tetramethyl- (9CI)
- [Cyclohexane-1,1-diylbis(4,1-phenylene)]diboronic Acid Bis(pinacol) Ester
- 2,2'-(Cyclohexane-1,1-diylbis(4,1-phenylene))bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- SCHEMBL14804358
- E86238
- SY285674
- 736138-32-2
- MDL： MFCD34565642
- Inchi： 1S/C30H42B2O4/c1-26(2)27(3,4)34-31(33-26)24-16-12-22(13-17-24)30(20-10-9-11-21-30)23-14-18-25(19-15-23)32-35-28(5,6)29(7,8)36-32/h12-19H,9-11,20-21H2,1-8H3
- InChI Key： FBUDSXHZRFBJKZ-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)C2(C3C=CC(B4OC(C)(C)C(C)(C)O4)=CC=3)CCCCC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 488.3269201Da
Monoisotopic Mass: 488.3269201Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 36
Rotatable Bond Count: 4
Complexity: 682
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9Å²

1,3,2-Dioxaborolane, 2,2'-(cyclohexylidenedi-4,1-phenylene)bis[4,4,5,5-tetramethyl- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1192317-0.25g	[Cyclohexane-1,1-diylbis(4,1-phenylene)]diboronic Acid Bis(pinacol) Ester	736138-32-2	>98%	0.25g	$330	2024-07-19
eNovation Chemicals LLC	Y1192317-1g	[Cyclohexane-1,1-diylbis(4,1-phenylene)]diboronic Acid Bis(pinacol) Ester	736138-32-2	>98%	1g	$550	2024-07-19
eNovation Chemicals LLC	Y1192317-5g	[Cyclohexane-1,1-diylbis(4,1-phenylene)]diboronic Acid Bis(pinacol) Ester	736138-32-2	>98%	5g	$1100	2024-07-19
eNovation Chemicals LLC	Y1192317-10g	[Cyclohexane-1,1-diylbis(4,1-phenylene)]diboronic Acid Bis(pinacol) Ester	736138-32-2	>98%	10g	$1650	2024-07-19
AstaTech	E86238-0.25/G	[CYCLOHEXANE-1,1-DIYLBIS(4,1-PHENYLENE)]DIBORONIC ACID BIS(PINACOL) ESTER	736138-32-2	95%	0.25g	$378	2023-09-18
AstaTech	E86238-1/G	[CYCLOHEXANE-1,1-DIYLBIS(4,1-PHENYLENE)]DIBORONIC ACID BIS(PINACOL) ESTER	736138-32-2	95%	1g	$630	2023-09-18
AstaTech	E86238-5/G	[CYCLOHEXANE-1,1-DIYLBIS(4,1-PHENYLENE)]DIBORONIC ACID BIS(PINACOL) ESTER	736138-32-2	95%	5g	$1260	2023-09-18
eNovation Chemicals LLC	Y1192317-0.1g	[Cyclohexane-1,1-diylbis(4,1-phenylene)]diboronic Acid Bis(pinacol) Ester	736138-32-2	>98%	0.1g	$325	2025-02-20
eNovation Chemicals LLC	Y1192317-1g	[Cyclohexane-1,1-diylbis(4,1-phenylene)]diboronic Acid Bis(pinacol) Ester	736138-32-2	>98%	1g	$550	2025-02-20
eNovation Chemicals LLC	Y1192317-10g	[Cyclohexane-1,1-diylbis(4,1-phenylene)]diboronic Acid Bis(pinacol) Ester	736138-32-2	>98%	10g	$1650	2025-02-20